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Compound of Interest

Compound Name: 4-Bromo-2-fluorothiophenol

Cat. No.: B183962 Get Quote

An In-depth Technical Guide to 4-Bromo-2-fluorothiophenol: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 4-Bromo-2-fluorothiophenol, a compound of interest in chemical synthesis and

potentially in drug development. This document summarizes its known physical and chemical

characteristics, structural information, and safety and handling guidelines.

Chemical Structure and Identification
4-Bromo-2-fluorothiophenol is a substituted aromatic thiol. The structural details and

identifiers are crucial for accurate documentation and use in a research context.

Table 1: Structural and Identification Data
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Identifier Value

IUPAC Name 4-bromo-2-fluorobenzenethiol[1]

Synonyms
4-Bromo-2-fluorobenzenethiol, 2-fluoro-4-

bromothiophenol[1][2]

CAS Number 174414-93-8[2][3][4]

Molecular Formula C₆H₄BrFS[2][3][4]

SMILES C1=CC(=C(C=C1Br)F)S[1]

InChI
InChI=1S/C6H4BrFS/c7-4-1-2-6(9)5(8)3-4/h1-

3,9H[1]

InChIKey KENIDQSHNHNYOY-UHFFFAOYSA-N[1]

Physicochemical Properties
Understanding the physicochemical properties of 4-Bromo-2-fluorothiophenol is essential for

its handling, storage, and application in experimental settings.

Table 2: Physicochemical Properties

Property Value

Molecular Weight 207.06 g/mol [3][4]

Exact Mass 205.92011 Da[1]

Physical State Liquid[2]

Melting Point No data available[2]

Boiling Point No data available[2]

Density No data available

Solubility No data available[2]

LogP 2.9 (Computed)[1]
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Experimental Data and Protocols
Detailed experimental protocols and spectroscopic data for 4-Bromo-2-fluorothiophenol are

not readily available in the cited literature. However, general synthetic strategies for related

fluorinated thiophenols can provide insight into its potential preparation.

General Synthesis Approach
The synthesis of substituted thiophenols often involves the reduction of the corresponding

benzenesulfonyl chloride. A plausible synthetic route for 4-Bromo-2-fluorothiophenol could

start from 4-bromo-2-fluoroaniline. This would typically involve diazotization followed by the

introduction of a sulfonyl chloride group, and subsequent reduction to the thiol.

Below is a conceptual workflow for a potential synthesis route.
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Conceptual Synthesis Workflow for 4-Bromo-2-fluorothiophenol

4-Bromo-2-fluoroaniline

Diazotization
(NaNO2, HCl)

Diazonium Salt

Sulfonylation
(SO2, CuCl2)

4-Bromo-2-fluorobenzenesulfonyl chloride

Reduction
(e.g., Zn, H2SO4)

4-Bromo-2-fluorothiophenol

Click to download full resolution via product page

Caption: A potential synthetic pathway for 4-Bromo-2-fluorothiophenol.

Spectroscopic Data
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Specific NMR, IR, or Mass Spectrometry data for 4-Bromo-2-fluorothiophenol are not

available in the searched sources. For reference, the IR spectra of related compounds like 4-

bromothiophenol and 4-fluorothiophenol show characteristic S-H stretching vibrations, typically

in the range of 2550-2600 cm⁻¹, and C-S stretching, as well as aromatic C-H and C=C

vibrations.[5][6]

Safety, Handling, and Storage
4-Bromo-2-fluorothiophenol is classified as a hazardous substance. Adherence to safety

protocols is mandatory.

Table 3: GHS Hazard Statements

Hazard Code Statement

H302 Harmful if swallowed[1][2]

H312 Harmful in contact with skin[1]

H315 Causes skin irritation[1][2]

H319 Causes serious eye irritation[1][2]

H332 Harmful if inhaled[1]

H335 May cause respiratory irritation[1][2]

Handling:

Use only in a well-ventilated area or outdoors.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing fumes, mist, spray, and vapors.[2]

Wash skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Storage:
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Store in a dry, cool, and well-ventilated area.[2]

Keep the container tightly closed.

The compound is noted to be air-sensitive, and storage under an inert gas is recommended.

[2]

Store at 4°C under nitrogen.[4]

First Aid:

If swallowed: Rinse mouth. Get medical help.[2]

If on skin: Wash with plenty of water.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[2]

Applications in Research and Development
While specific applications are not extensively documented, 4-Bromo-2-fluorothiophenol
serves as a laboratory chemical for scientific research and development.[2] Its structure,

featuring bromo, fluoro, and thiol functional groups, makes it a versatile building block in

organic synthesis, potentially for the development of novel pharmaceutical compounds and

other biologically active molecules. The synthesis of a related compound, 4-bromo-2-

fluorobiphenyl, is noted for its use in preparing non-steroidal anti-inflammatory drugs.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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